Cas no 2171965-10-7 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid
• CAS No: 2171965-10-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5982594
• PubChem ID: 165809933
• Update Time: 2025-05-19

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid
• 2171965-10-7
• EN300-1514029
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}acetic acid

• Inchi： 1S/C25H28N2O5/c28-23(27-14-17(15-27)13-24(29)30)11-5-6-12-26-25(31)32-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22H,5-6,11-16H2,(H,26,31)(H,29,30)
• InChI Key： LVJMVHWUXHMTEL-UHFFFAOYSA-N
• SMILES： O=C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid

Comprehensive Overview of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid (CAS No. 2171965-10-7)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid (CAS No. 2171965-10-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an azetidine ring, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers focusing on bioconjugation, proteomics, and medicinal chemistry.

The Fmoc-protected amino acid derivative is particularly notable for its role in solid-phase peptide synthesis (SPPS), a technique pivotal to modern biotechnology. With the growing demand for custom peptides and therapeutic proteins, compounds like 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid are gaining traction. Researchers frequently search for "Fmoc-azetidine derivatives" or "CAS 2171965-10-7 applications" to explore its potential in targeted drug delivery and enzyme inhibition studies.

One of the key advantages of this compound lies in its structural versatility. The azetidine ring, a four-membered nitrogen heterocycle, confers rigidity and metabolic stability, making it attractive for designing bioactive molecules. Coupled with the Fmoc group, which offers selective deprotection under mild conditions, this compound is ideal for multi-step organic synthesis. Recent trends in AI-driven drug discovery have further highlighted its utility, as computational models prioritize scaffolds like azetidines for their favorable pharmacokinetic profiles.

From an industrial perspective, CAS 2171965-10-7 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic amidation and microwave-assisted reactions have streamlined its production, addressing concerns about chemical waste reduction. These advancements align with the broader shift toward environmentally friendly methodologies in pharmaceutical manufacturing.

In summary, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}acetic acid represents a convergence of cutting-edge chemistry and practical applications. Its relevance to peptide therapeutics, drug design, and biomaterials ensures its continued prominence in scientific literature and industrial workflows. As researchers delve deeper into its properties, this compound is poised to play a pivotal role in addressing challenges in precision medicine and biopharmaceutical innovation.